molecular formula C11H9N3O B596630 1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile CAS No. 118718-59-5

1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile

Cat. No. B596630
M. Wt: 199.213
InChI Key: ZZVNAHFXNNKSOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile, also known as 1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile, is a useful research compound. Its molecular formula is C11H9N3O and its molecular weight is 199.213. The purity is usually 95%.
BenchChem offers high-quality 1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

118718-59-5

Product Name

1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile

Molecular Formula

C11H9N3O

Molecular Weight

199.213

IUPAC Name

1-(4-methoxyphenyl)pyrazole-4-carbonitrile

InChI

InChI=1S/C11H9N3O/c1-15-11-4-2-10(3-5-11)14-8-9(6-12)7-13-14/h2-5,7-8H,1H3

InChI Key

ZZVNAHFXNNKSOO-UHFFFAOYSA-N

SMILES

COC1=CC=C(C=C1)N2C=C(C=N2)C#N

synonyms

1-(4-Methoxyphenyl)-1H-pyrazole-4-carbonitrile

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde (80 mg, 0.54 mmol) in tetrahydrofuran (3 mL) and ammonium hydroxide (3 mL) was added iodine (138 mg, 0.54 mmol). The reaction was stirred at room temperature for 5 hours. The reaction was diluted with saturated sodium thiosulphate (5 mL) and extracted with ethyl acetate (3×10 mL). The combined organics were washed with brine, dried over sodium sulfate, filtered and concentrated to give 1-(4-methoxyphenyl)-1H-pyrazole-4-carbonitrile (78 mg, 100%) as a yellow solid. 1H NMR (400 MHz, CDCl3, δ): 8.19 (s, 1H), 7.96 (s, 1H), 7.56 (d, J=9.2 Hz, 2H), 7.01 (d, J=9.2 Hz, 2H), 3.86 (s, 3H).
Quantity
80 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
138 mg
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Three

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